(2E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide

• IUPAC Name: (E)-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C17H14N2O2S/c1-21-13-8-9-14-15(11-13)22-17(18-14)19-16(20)10-7-12-5-3-2-4-6-12/h2-11H,1H3,(H,18,19,20)/b10-7+
• InChI Key: MMURPMJHHIRRJA-JXMROGBWSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol

Description

The compound 1-(6-Methoxy-1,3-benzothiazol-2-yl)-3-methylurea and (6-methoxy-1,3-benzothiazol-2-yl)urea are related to the compound you’re interested in. They have the molecular formula C10H11N3O2S and C9H9N3O2S respectively.

Molecular Structure Analysis

The molecular structure of related compounds such as (6-methoxy-1,3-benzothiazol-2-yl)urea and 2-[(6-methoxy-1,3-benzothiazol-2-yl)amino]benzonitrile can be found in the respective links.

Physical And Chemical Properties Analysis

The physical and chemical properties of related compounds such as (6-methoxy-1,3-benzothiazol-2-yl)urea and 2-[(6-methoxy-1,3-benzothiazol-2-yl)amino]benzonitrile can be found in the respective links.

Scientific Research Applications

DNA Binding and Colorimetric Anion Sensing

. It’s a key component in the development of these applications, contributing to the understanding of DNA interactions and anion sensing.

Anti-Cancer Activity

. .

Anti-Inflammatory Properties

. It has shown potential in the treatment of inflammation, a common response of the body to protect tissues against disease or infection.

Corrosion Combating Action

. It has potential applications in materials science, particularly in the protection and preservation of metal surfaces.

Chelating Ligands in Coordination Chemistry

. This makes it valuable in the synthesis of complex molecules and materials.

Potential Small-Molecule Activator of p53

. This makes it a potential candidate for further biological testing in in vivo colon cancer models.